Cas no 234-74-2 (1,2,4-Triazolo[4,3-c]quinazoline)
234-74-2 structure
Product Name:1,2,4-Triazolo[4,3-c]quinazoline
CAS No:234-74-2
MF:C9H6N4
MW:170.170740604401
CID:1419159
Update Time:2024-08-16
1,2,4-Triazolo[4,3-c]quinazoline Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-c]quinazoline
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- Inchi: 1S/C9H6N4/c1-2-4-8-7(3-1)9-12-11-6-13(9)5-10-8/h1-6H
- InChI Key: TYAMZJJUGLZDQQ-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C2=NN=CN2C=1
Computed Properties
- Exact Mass: 170.05938
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- PSA: 43.08
- pka: 0.88±0.30(Predicted)
1,2,4-Triazolo[4,3-c]quinazoline Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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